Cas no 1189491-01-7 (N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride)

• Product Name: N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride
• CAS No: 1189491-01-7
• MF: C₁₇H₂₈ClN₃O₅S
• MW: 421.939322471619
• CID: 5830401
• PubChem ID: 45283894
• Update Time: 2025-05-24

N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride
• N-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]-2-(4-methoxyphenoxy)acetamide;hydrochloride
• N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenoxy)acetamide hydrochloride
• N-{2-[(4-ethylpiperazin-1-yl)sulfonyl]ethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride
• F5005-0233
• AKOS026684772
• VU0628240-1
• 1189491-01-7

• Inchi： 1S/C17H27N3O5S.ClH/c1-3-19-9-11-20(12-10-19)26(22,23)13-8-18-17(21)14-25-16-6-4-15(24-2)5-7-16;/h4-7H,3,8-14H2,1-2H3,(H,18,21);1H
• InChI Key： NZLAQVBEROJAHY-UHFFFAOYSA-N
• SMILES： Cl.S(CCNC(COC1C=CC(=CC=1)OC)=O)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.1438199g/mol
• Monoisotopic Mass: 421.1438199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 521
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6Ų

Additional information on N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride

Recent Advances in the Study of N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride (CAS: 1189491-01-7)

N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride (CAS: 1189491-01-7) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonylethyl and methoxyphenoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific scrutiny.

The primary objective of recent research has been to explore the compound's interaction with biological targets, particularly its affinity for specific receptors or enzymes. Preliminary findings suggest that N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride exhibits selective binding to certain neurotransmitter receptors, which could have implications for the treatment of neurological disorders. Additionally, its sulfonyl group has been hypothesized to play a critical role in its pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

Methodologically, researchers have employed a combination of in vitro and in vivo assays to evaluate the compound's efficacy and safety. High-throughput screening (HTS) techniques have been utilized to assess its binding affinity and selectivity, while animal models have been used to study its behavioral and physiological effects. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in characterizing the compound's structure and purity.

One of the most notable findings from recent studies is the compound's potential as an anxiolytic or antidepressant agent. In preclinical trials, N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride demonstrated significant efficacy in reducing anxiety-like behaviors in rodent models, with minimal side effects. These results have sparked interest in further clinical development, with several pharmaceutical companies reportedly exploring its therapeutic potential.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, potential drug-drug interactions, and long-term safety profiles need to be thoroughly investigated before it can progress to clinical trials. Moreover, the precise molecular mechanisms underlying its pharmacological effects are still not fully understood, necessitating further mechanistic studies.

In conclusion, N-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2-(4-methoxyphenoxy)acetamide hydrochloride (CAS: 1189491-01-7) represents a promising candidate for future drug development, particularly in the realm of neurological and psychiatric disorders. Continued research efforts are essential to fully unlock its therapeutic potential and address the existing gaps in knowledge. This compound exemplifies the innovative strides being made in chemical biology and underscores the importance of interdisciplinary collaboration in advancing pharmaceutical science.